Cas no 2648948-12-1 (3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 2648948-12-1
• MF: C₅H₈ClF₂N₃
• MW: 183.586926460266
• MDL: MFCD34168277
• CID: 5644018
• PubChem ID: 155973672
• Update Time: 2025-06-08

3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride

• MDL： MFCD34168277
• Inchi： 1S/C5H7F2N3.ClH/c1-5(6,7)4-3(8)2-9-10-4;/h2H,8H2,1H3,(H,9,10);1H
• InChI Key： MJHOCLOEUNMKFW-UHFFFAOYSA-N
• SMILES： C(C1=NNC=C1N)(F)(F)C.Cl

Additional information on 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride

Comprehensive Overview of 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 2648948-12-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 2648948-12-1) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoroethyl and pyrazole moieties, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly focusing on its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with current trends in precision medicine and sustainable chemistry.

The structural features of 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride make it particularly valuable in the design of kinase inhibitors and GPCR-targeting agents, addressing high-demand therapeutic areas such as oncology and neurology. Recent publications highlight its utility in fragment-based drug design (FBDD), where its hydrogen-bonding capacity and lipophilic efficiency are leveraged to optimize drug-like properties. These attributes resonate with the growing emphasis on AI-driven molecular optimization and computational chemistry in modern R&D pipelines.

From a synthetic chemistry perspective, the incorporation of fluorine atoms in 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride enhances metabolic stability—a critical factor in the development of long-acting pharmaceuticals. This aligns with industry efforts to reduce dosing frequency, a key concern in patient compliance studies. Analytical techniques like LC-MS and NMR spectroscopy are routinely employed to characterize this compound, reflecting broader technological shifts toward high-throughput characterization in chemical manufacturing.

Environmental considerations also play a role in the compound's relevance. The difluoroethyl group contributes to improved biodegradability profiles compared to traditional hydrocarbon chains, addressing regulatory pressures for greener chemistry solutions. This positions 2648948-12-1 as a candidate for sustainable agrochemical formulations, particularly in the context of next-generation crop protection agents with reduced ecological impact.

In material science, derivatives of 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride have shown promise in organic electronic materials, where fluorine substitution tunes electronic properties for applications in OLEDs and photovoltaic devices. This interdisciplinary potential makes the compound a frequent subject in patent literature, particularly in jurisdictions with strong IP protection for advanced materials.

The compound's nomenclature often appears in searches related to heterocyclic amine synthesis and fluorinated building blocks, reflecting its dual role as a synthetic intermediate and functional material precursor. Analytical data sheets typically emphasize its salt formation characteristics, which are crucial for pharmaceutical formulation scientists working on solubility enhancement strategies.

Quality control protocols for CAS 2648948-12-1 frequently involve HPLC purity analysis and residual solvent testing, mirroring industry-wide quality-by-design (QbD) approaches. These procedures ensure batch-to-batch consistency for researchers investigating structure-activity relationships (SAR) in lead optimization campaigns.

As the scientific community continues to explore fluorine chemistry and nitrogen-containing heterocycles, compounds like 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride will remain at the forefront of innovation. Its balanced combination of electronic effects and steric properties makes it particularly valuable in the current landscape of targeted drug delivery systems and smart materials development.